2-bromo-6-oxo-1,6-dihydropyridine-3-carboxylic acid
Description
“2-bromo-6-oxo-1,6-dihydropyridine-3-carboxylic acid” is a heterocyclic compound. It’s closely related to “6-oxo-1,6-dihydropyridine-3-carboxylic acid hydrazide” which has a molecular weight of 153.14 .
Synthesis Analysis
The synthesis of related compounds like “2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives” involves the reaction of Meldrum’s acid with triethyl orthoformate and aniline, which then reacts with active methylene nitriles .Molecular Structure Analysis
The InChI code for the related compound “6-oxo-1,6-dihydropyridine-3-carboxylic acid hydrazide” is 1S/C6H7N3O2/c7-9-6(11)4-1-2-5(10)8-3-4/h1-3H,7H2,(H,8,10)(H,9,11) .Chemical Reactions Analysis
The related compound “2-oxo-1,2-dihydropyridine-3-carboxylic acid” easily reacts with alkyl halides regioselectively at the S atom to give sulfides . Other active methylene nitriles were also introduced in the reaction .Physical And Chemical Properties Analysis
The related compound “6-oxo-1,6-dihydropyridine-3-carboxylic acid hydrazide” is a light-yellow to yellow powder or crystals . It has a molecular weight of 153.14 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-6-oxo-1,6-dihydropyridine-3-carboxylic acid involves the bromination of 2-oxo-1,6-dihydropyridine-3-carboxylic acid followed by oxidation to form the desired product.", "Starting Materials": [ "2-oxo-1,6-dihydropyridine-3-carboxylic acid", "Bromine", "Acetic acid", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 2-oxo-1,6-dihydropyridine-3-carboxylic acid in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring until the solution turns yellow.", "Step 3: Allow the reaction to proceed for 1 hour at room temperature.", "Step 4: Quench the reaction by adding sodium bisulfite until the yellow color disappears.", "Step 5: Extract the product with ethyl acetate and dry over magnesium sulfate.", "Step 6: Concentrate the solution under reduced pressure to obtain 2-bromo-6-oxo-1,6-dihydropyridine-3-carboxylic acid as a yellow solid.", "Step 7: Dissolve the yellow solid in acetic acid and add hydrogen peroxide dropwise while stirring until the solution turns clear.", "Step 8: Allow the reaction to proceed for 1 hour at room temperature.", "Step 9: Quench the reaction by adding sodium bisulfite until the solution turns yellow.", "Step 10: Extract the product with ethyl acetate and dry over magnesium sulfate.", "Step 11: Concentrate the solution under reduced pressure to obtain 2-bromo-6-oxo-1,6-dihydropyridine-3-carboxylic acid as a white solid." ] } | |
CAS RN |
1232141-38-6 |
Molecular Formula |
C6H4BrNO3 |
Molecular Weight |
218 |
Purity |
0 |
Origin of Product |
United States |
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